Cas no 1261987-77-2 (5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol)

5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol is a specialized organic compound featuring a phenol core substituted with a chlorinated and methoxycarbonyl-functionalized phenyl group, along with a methyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro, methoxycarbonyl) and electron-donating (methyl) groups enhances its versatility in coupling reactions and further functionalization. Its stability under standard conditions ensures reliable handling and storage. The compound’s precise substitution pattern allows for selective modifications, facilitating targeted applications in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.
5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol structure
1261987-77-2 structure
Product Name:5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol
CAS No:1261987-77-2
MF:C15H13ClO3
MW:276.714923620224
MDL:MFCD18313470
CID:2767790
PubChem ID:53219163
Update Time:2025-05-24

5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-3'-hydroxy-5'-methyl[1,1'-biphenyl]-3-carboxylate
    • 1261987-77-2
    • 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol, 95%
    • DTXSID30684039
    • MFCD18313470
    • 5-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-3-METHYLPHENOL
    • 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol
    • MDL: MFCD18313470
    • Inchi: 1S/C15H13ClO3/c1-9-5-11(7-12(17)6-9)10-3-4-14(16)13(8-10)15(18)19-2/h3-8,17H,1-2H3
    • InChI Key: NPZFJIAHCVFQFG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)OC)C1C=C(C=C(C)C=1)O

Computed Properties

  • Exact Mass: 276.0553220Da
  • Monoisotopic Mass: 276.0553220Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų

5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB319483-5 g
5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol, 95%; .
1261987-77-2 95%
5g
€1159.00 2023-04-26
abcr
AB319483-5g
5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol, 95%; .
1261987-77-2 95%
5g
€1159.00 2024-06-08

Additional information on 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol

Comprehensive Overview of 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol (CAS No. 1261987-77-2)

5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol (CAS No. 1261987-77-2) is a specialized organic compound widely studied for its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a phenol core substituted with a chloro-methoxycarbonylphenyl group and a methyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in its role as a building block for advanced materials and bioactive molecules.

The growing demand for high-performance chemical intermediates has placed compounds like 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol at the forefront of innovation. With the rise of green chemistry and sustainable synthesis, this compound is being explored for its potential in eco-friendly processes. Its molecular structure allows for modifications that can enhance biodegradability or reduce toxicity, aligning with global trends toward environmentally responsible chemical production.

One of the most frequently asked questions about CAS No. 1261987-77-2 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, while remaining stable at room temperature. These properties make it suitable for use in laboratory research and industrial-scale synthesis, where precise control over reaction conditions is critical.

In the pharmaceutical sector, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol has garnered attention for its potential as a precursor in drug development. Its structural motifs are reminiscent of bioactive molecules used in anti-inflammatory and antimicrobial applications. Researchers are investigating its derivatives for improved pharmacokinetic profiles, addressing common challenges like bioavailability and metabolic stability.

The agrochemical industry also benefits from the versatility of CAS No. 1261987-77-2. Its chloro and methoxycarbonyl functional groups are key to designing novel pesticides and herbicides with enhanced efficacy and lower environmental impact. As regulatory standards tighten worldwide, the demand for safer, more efficient agrochemicals has driven innovation in this space, with compounds like 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol playing a pivotal role.

From a material science perspective, this compound’s aromatic and polar characteristics make it a candidate for advanced polymer formulations. Its incorporation into epoxy resins or polyurethane systems could improve mechanical properties or thermal stability. With the rise of smart materials and nanotechnology, the potential applications of 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol continue to expand.

Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to characterize CAS No. 1261987-77-2. These methods ensure purity and consistency, which are critical for research and commercial use. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its adoption in diverse scientific workflows.

In conclusion, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-methylphenol (CAS No. 1261987-77-2) represents a valuable chemical entity with broad applicability across multiple industries. Its structural features, combined with evolving trends in sustainability and material innovation, position it as a compound of significant interest for future developments. As research progresses, its role in addressing contemporary challenges in chemistry and technology will likely become even more pronounced.

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